Pyridine-2-carbaldehyde ethylene acetal

• IUPAC Name: 2-(1,3-dioxolan-2-yl)pyridine
• InChI: InChI=1S/C8H9NO2/c1-2-4-9-7(3-1)8-10-5-6-11-8/h1-4,8H,5-6H2
• InChI Key: FPSCKCFSKOKOHC-UHFFFAOYSA-N
• Canonical SMILES: C1COC(O1)C2=CC=CC=N2
• Molecular Formula: C8H9NO2
• DSSTOX Substance ID: DTXSID1063980
• Molecular Weight: 151.16 g/mol
• CAS No.: 5693-54-9

Description

Pyridine-2-carbaldehyde ethylene acetal is an organic compound with the molecular formula C8H9NO2. It is a derivative of pyridine, where a 1,3-dioxolane ring is attached to the second position of the pyridine ring.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Pyridine-2-carbaldehyde ethylene acetal typically involves the reaction of pyridine derivatives with 1,3-dioxolane. One common method is the condensation reaction between pyridine-2-carbaldehyde and ethylene glycol in the presence of an acid catalyst, which forms the 1,3-dioxolane ring .

Industrial Production Methods: Industrial production methods for this compound are not extensively documented. the synthesis generally follows similar principles as laboratory methods, with optimizations for scale, yield, and cost-effectiveness .

Chemical Reactions Analysis

Types of Reactions: Pyridine-2-carbaldehyde ethylene acetal undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form pyridine-2-carboxylic acid derivatives.

Reduction: Reduction reactions can convert the compound into different pyridine derivatives.

Substitution: The 1,3-dioxolane ring can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Various nucleophiles can be used for substitution reactions, often in the presence of a base.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation typically yields carboxylic acids, while reduction can produce alcohols or amines .

Scientific Research Applications

Pyridine-2-carbaldehyde ethylene acetal has several scientific research applications:

Chemistry: It is used as an intermediate in organic synthesis and as a ligand in coordination chemistry.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent.

Industry: It is used in the synthesis of various fine chemicals and as a building block for more complex molecules.

Mechanism of Action

The mechanism of action of Pyridine-2-carbaldehyde ethylene acetal involves its interaction with specific molecular targets. In biological systems, it may interact with enzymes or receptors, leading to changes in cellular processes. The exact pathways and targets are still under investigation, but its structural features suggest potential interactions with nucleophilic sites in proteins and nucleic acids .

Comparison with Similar Compounds

• Pyridine, 2-(2-methyl-1,3-dioxolan-2-yl)-
• Pyridine-2-carbaldehyde ethylene acetal5-bromo-
• Pyridine-2-carbaldehyde ethylene acetal3-methyl-

Comparison: Pyridine-2-carbaldehyde ethylene acetal is unique due to its specific substitution pattern, which imparts distinct chemical and physical properties. Compared to its analogs, it may exhibit different reactivity and biological activity, making it a valuable compound for targeted applications .

Synthesis routes and methods I

Procedure details

A mixture of pyridine-2-carboxaldehyde (151 g, 1.41 mol), ethylene glycol (157 mL), and 56 g (0.29 mol) of p-toluenesulfonic acid monohydrate in 1.4 L of toluene placed in a 5 L flask fitted with a Dean Stark trap was heated to reflux for 16 h, removing 50 mL of water. The mixture was concentrated in vacuo to a 800 mL volume, cooled, saturated sodium hydrogen carbonate solution was added (to pH 8-9), the layers were separated and the aqueous layer was washed with 100 mL of toluene. The combined organic layer was dried over magnesium sulfate, concentrated in vacuo, and distilled (with a short distilling head) to afford 119.5 g of 2-(1,3-dioxolan-2-yl)-pyridine (Formula V: R1 =H) as a pale oil, b.p. 100° C./1 mm.

Synthesis routes and methods II

Procedure details

A mixture of 2-pyridinecarboxaldehyde (267 g, 2.5 mol), ethylene glycol (310.35 g, 5 mol), and 118.8 g (0.62 mol) of p-toluenesulfonic acid in 1.5 L of toluene placed in a 3 L flask fitted with a Dean Stark trap was allowed to reflux until the removal of water was complete. The mixture was concentrated in vacuo and the residue was poured into 800 mL of ice/10% potassium carbonate solution. The above mixture was extracted with ether (2×500 mL), and the organic layer was dried over sodium sulfate, filtered through an active charcoal/supercel and concentrated in vacuo to yield an oil. The oil was distilled (0.15 mm/90° C.) to afford 109.7 g (29.3%) of 2-(1,3-dioxolan-2-yl)-pyridine, as a pale yellow liquid.

Synthesis routes and methods III

Procedure details

Synthesis routes and methods IV

Procedure details

A mixture of 2-pyridinecarboxaldehyde (300 g), 300 mL of ethylene glycol, 3 L of toluene and 100 g of p-toluenesulfonic acid in a 5 L 3 neck-flask equipped with a Dean-Stark head was refluxed for 4 h, separating the water formed. The mixture was concentrated in vacuo to 1/2 of its volume, and poured into a 5 L flask containing a cold (5° C.) sodium bicarbonate solution. The aqueous layer was extracted with methylene chloride (3×500 mL), the combined organic layer was dried over sodium sulfate, and concentrated in vacuo to yield a dark oil. The oil was distilled (1 mm/100°-110° C.) to afford 349.1 g (82.4%) of 2-(1,3-dioxolan-2-yl)pyridine.